Cas no 29765-00-2 (Disperse Red 135)

• Product Name: Disperse Red 135
• CAS No: 29765-00-2
• MF: C₂₇H₂₇N₅O₇
• MW: 533.532586336136
• CID: 53521
• PubChem ID: 122470
• Update Time: 2025-04-18

Disperse Red 135 Chemical and Physical Properties

Names and Identifiers

• Disperse Red 135
• 3-Benzamido-4-[(4-nitrophenyl)azo]phenyliminodiethyl diacetate
• ({3-(benzoylamino)-4-[(E)-(4-nitrophenyl)diazenyl]phenyl}imino)diethane-2,1-diyl diacetate
• 1-[1-acetoxyethyl-[3-benzamido-4-(4-nitrophenyl)azo-phenyl]amino]ethyl acetate
• NS00020627
• Benzamide, N-[5-[bis[2-(acetyloxy)ethyl]amino]-2-[(4-nitrophenyl)azo]phenyl]-
• EINECS 249-830-7
• N-(2-((4-Nitrophenyl)azo)-5-(N,N-bis(2-acetoxyethyl)amino)phenyl)benzamide
• 5'-(Bis(2-hydroxymethyl)amino)-2'-((p-nitrophenyl)azo)benzanilide, diacetate (ester)
• Benzamide, N-(5-(bis(2-(acetyloxy)ethyl)amino)-2-((4-nitrophenyl)azo)phenyl)-
• Benzamide, N-(5-(bis(2-(acetyloxy)ethyl)amino)-2-(2-(4-nitrophenyl)diazenyl)phenyl)-
• 29765-00-2
• N-(5-(Bis(2-acetyloxy)ethyl)amino)-2-(((4-nitrophenyl)azo)phenyl)benzamide
• DTXSID0067507
• 2-[N-(2-acetyloxyethyl)-3-benzamido-4-[(4-nitrophenyl)diazenyl]anilino]ethyl acetate
• 2-(4-Nitrophenylazo)-5-(N,N-bis(acetoxyethyl)amino)benzanilide

• Inchi： 1S/C27H27N5O7/c1-19(33)38-16-14-31(15-17-39-20(2)34)24-12-13-25(30-29-22-8-10-23(11-9-22)32(36)37)26(18-24)28-27(35)21-6-4-3-5-7-21/h3-13,18H,14-17H2,1-2H3,(H,28,35)/b30-29+
• InChI Key： ORNBGJQGKJZRNY-QVIHXGFCSA-N
• SMILES： O(C(C)=O)CCN(C1C=CC(=C(C=1)NC(C1C=CC=CC=1)=O)/N=N/C1C=CC(=CC=1)[N+](=O)[O-])CCOC(C)=O

Computed Properties

• Exact Mass: 533.19121
• Monoisotopic Mass: 533.191048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 39
• Rotatable Bond Count: 13
• Complexity: 830
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 156
• XLogP3: 4.3

Experimental Properties

• Density: 1.29
• Boiling Point: 633.7°C at 760 mmHg
• Flash Point: 337.1°C
• Refractive Index: 1.608
• PSA: 152.8
• LogP: 6.79430